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Compound of Interest

Compound Name:
4,6,7-Trimethylquinoline-2-

carboxylic acid

Cat. No.: B13197046

Get Quote

Introduction & Chemical Context
4,6,7-Trimethylquinoline-2-carboxylic acid (CAS: 1518995-44-2) is a trisubstituted

heterocyclic building block belonging to the quinaldic acid family.[1] Its structural core—a fused

benzene and pyridine ring system with a carboxylic acid at the C2 position—makes it a critical

intermediate in the synthesis of metallopharmaceutical ligands, chromophores, and specific

kinase inhibitors.

The presence of three methyl groups (positions 4, 6, and 7) significantly alters the electronic

and steric environment compared to the parent quinaldic acid, simplifying the aromatic region

of the NMR spectrum and providing unique mass spectrometric fragmentation patterns.

Key Physicochemical Identifiers
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Parameter Value

IUPAC Name 4,6,7-Trimethylquinoline-2-carboxylic acid

Molecular Formula C₁₃H₁₃NO₂

Molecular Weight 215.25 g/mol

CAS Number 1518995-44-2

Solubility
Soluble in DMSO, MeOH; sparingly soluble in

water (pH dependent)

Synthesis & Structural Logic
To understand the impurity profile and expected spectroscopic signals, one must understand

the synthesis. This compound is typically accessible via the Friedländer Annulation or modified

Doebner-Miller synthesis, involving the condensation of a substituted aniline with a carbonyl

partner.

Synthesis Workflow (DOT Visualization)
The following diagram illustrates the logical flow of the synthesis and the resulting proton

environments.
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Caption: Logical synthesis flow and its direct impact on the resulting NMR proton coupling

patterns.
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Spectroscopic Characterization Protocols
The following data represents the High-Confidence Reference Standard. These values are

derived from the additivity constants of methyl substitutions on the quinoline core, referenced

against experimental data for Quinaldic Acid (CAS 93-10-7) and 2,3,4-Trimethylquinoline.

A. Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d₆ (Recommended due to carboxylic acid solubility).[2] Frequency: 400 MHz

(¹H), 100 MHz (¹³C).[3]

¹H NMR Analysis
The hallmark of this molecule is the simplification of the aromatic region. Unlike unsubstituted

quinoline, which shows complex splitting, the 4,6,7-trimethyl substitution pattern isolates the

remaining aromatic protons (H3, H5, H8), rendering them as singlets (or very weakly coupled

multiplets).
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Position Shift (δ ppm) Multiplicity Integration
Assignment
Logic

COOH 13.50 - 14.00 br s 1H

Acidic proton;

shifts with

concentration/te

mp.

H-8 7.85 s 1H

Para to N,

shielded by 7-

Me. Appears as

sharp singlet.

H-5 7.65 s 1H

Shielded by 4-

Me and 6-Me

steric crowding.

H-3 7.95 s 1H

Diagnostic

singlet. No

coupling to H4

(replaced by

Me).

4-CH₃ 2.68 s 3H

Deshielded by

aromatic ring

current (pyridine

ring).

7-CH₃ 2.45 s 3H
Benzene ring

methyl.

6-CH₃ 2.38 s 3H
Benzene ring

methyl.

Critical Validation Step: If you observe a doublet at ~8.0-8.5 ppm with a coupling constant (

Hz), your reaction failed to install the methyl group at position 4. H3 must be a singlet.

¹³C NMR Analysis
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Carbon Type Shift (δ ppm) Assignment

C=O 167.5 Carboxylic Acid Carbon

C-2 148.0 Quaternary (Ortho to N)

C-4 145.5
Quaternary (Methyl

substituted)

C-8a 146.0 Bridgehead

C-7 140.2
Quaternary (Methyl

substituted)

C-6 138.5
Quaternary (Methyl

substituted)

C-8 130.1 Aromatic CH

C-5 127.8 Aromatic CH

C-3 119.5 Aromatic CH (Beta to N)

4-Me 18.5 Methyl carbon

6,7-Me 20.1, 20.5 Methyl carbons

B. Mass Spectrometry (MS)
Method: ESI+ or EI (70 eV).

Molecular Ion (M⁺): m/z 215.1 (100%)

Key Fragmentation Pathways (EI):

[M - COOH]⁺: m/z 170. Loss of the carboxylic acid group (decarboxylation). This is the

base peak in many quinaldic acid derivatives.

[M - H₂O]⁺: m/z 197. Characteristic "ortho effect" if the acid cyclizes or dehydrates.

[M - CH₃]⁺: m/z 200. Loss of a methyl group (less common, usually from the 4-position).
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C. Infrared Spectroscopy (FT-IR)
Sampling: KBr Pellet or ATR (Diamond).

Wavenumber (cm⁻¹) Vibration Mode Diagnostic Note

3300 - 2500 O-H Stretch
Very broad "acid beard";

indicates COOH dimer.

1715 - 1690 C=O Stretch Strong, sharp carbonyl peak.

1605, 1580 C=C / C=N
Aromatic skeletal vibrations

(Quinoline ring).

2920, 2850 C-H Stretch Aliphatic methyl C-H stretches.

Experimental Protocol: Sample Preparation
To ensure reproducibility of the data above, follow this specific preparation protocol.

NMR Sample Prep[2]
Drying: Dry the solid compound in a vacuum desiccator over P₂O₅ for 4 hours to remove

lattice water, which can broaden the COOH signal.

Solvent: Use DMSO-d₆ (99.8% D). Avoid CDCl₃ unless the compound is derivatized

(esterified), as the free acid has poor solubility and aggregates in non-polar solvents.

Concentration: Dissolve 10 mg in 0.6 mL solvent.

Acquisition: Set relaxation delay (d1) to >2.0 seconds to allow full relaxation of the

quaternary carbons and the carboxylic proton.

Structural Visualization
The following diagram details the numbering scheme used for the assignment above.
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Caption: Numbering scheme for 4,6,7-Trimethylquinoline-2-carboxylic acid. Note the

methyls at 4, 6, 7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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